Cas no 1530849-01-4 (3-[(2,4,6-Trimethylphenyl)methyl]azetidin-3-ol)

• Product Name: 3-[(2,4,6-Trimethylphenyl)methyl]azetidin-3-ol
• CAS No: 1530849-01-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6430980
• PubChem ID: 65918397
• Update Time: 2025-05-23

3-[(2,4,6-Trimethylphenyl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol
• 1530849-01-4
• EN300-1846042
• AKOS015260054
• 3-[(2,4,6-Trimethylphenyl)methyl]azetidin-3-ol

• Inchi： 1S/C13H19NO/c1-9-4-10(2)12(11(3)5-9)6-13(15)7-14-8-13/h4-5,14-15H,6-8H2,1-3H3
• InChI Key： YCZAEPCNVHVCTE-UHFFFAOYSA-N
• SMILES： OC1(CC2C(C)=CC(C)=CC=2C)CNC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-[(2,4,6-Trimethylphenyl)methyl]azetidin-3-ol

3-[(2,4,6-Trimethylphenyl)methyl]azetidin-3-ol (CAS No. 1530849-01-4): An Overview

3-[(2,4,6-Trimethylphenyl)methyl]azetidin-3-ol (CAS No. 1530849-01-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidinols, which are four-membered heterocyclic compounds with a hydroxyl group attached to the nitrogen atom. The presence of the trimethylphenyl substituent on the azetidine ring imparts distinct chemical and biological characteristics, making it a valuable candidate for various research and development activities.

The synthesis of 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol involves a series of well-defined chemical reactions, including the formation of the azetidine ring and the subsequent introduction of the trimethylphenyl substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic and industrial settings. The compound's stability under various conditions and its solubility in common organic solvents make it suitable for a wide range of experimental protocols.

In terms of its biological activity, 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol has been investigated for its potential as a modulator of various biological pathways. Studies have shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and metabolic processes. For instance, it has been reported to exhibit activity against certain G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

One of the most promising areas of research involving 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that it may possess antioxidant properties, further enhancing its potential as a multifaceted therapeutic agent.

The pharmacokinetic profile of 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol has also been a subject of interest. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier (BBB) makes it particularly attractive for central nervous system (CNS) disorders. However, further studies are needed to fully understand its pharmacokinetic behavior in vivo and to optimize its delivery methods for clinical applications.

In the context of drug development, 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol has shown promise as a lead compound for structure-based drug design. Its unique structural features provide a foundation for the rational design of more potent and selective analogs. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding interactions with target proteins and to guide the synthesis of optimized derivatives.

Clinical trials involving 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol are still in their early stages. However, preclinical studies have provided encouraging results that warrant further investigation. The compound's safety profile is being closely monitored to ensure that it meets regulatory standards for human use. Early toxicological assessments have indicated low toxicity levels at therapeutic concentrations, although more comprehensive studies are required to fully evaluate its safety.

In conclusion, 3-[(2,4,6-trimethylphenyl)methyl]azetidin-3-ol (CAS No. 1530849-01-4) is a promising compound with a diverse range of potential applications in medicinal chemistry and drug discovery. Its unique structural properties and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to the advancement of therapeutic strategies for various diseases.